Cas no 66399-70-0 (L-Leucine, N-(phenylmethyl)-, methyl ester)

• Product name: L-Leucine, N-(phenylmethyl)-, methyl ester
• CAS No: 66399-70-0
• MF: C₁₄H₂₁NO₂
• MW: 235.32204
• CID: 396360
• PubChem ID: 9991680

L-Leucine, N-(phenylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Leucine, N-(phenylmethyl)-, methyl ester
• 66399-70-0
• SCHEMBL6129757
• Methyl benzyl-L-leucinate
• n-benzyl-l-leucine methyl ester
• METHYL (2S)-2-(BENZYLAMINO)-4-METHYLPENTANOATE

• Inchi： InChI=1S/C14H21NO2/c1-11(2)9-13(14(16)17-3)15-10-12-7-5-4-6-8-12/h4-8,11,13,15H,9-10H2,1-3H3/t13-/m0/s1
• InChI Key： LITWZVHRFAQHQA-ZDUSSCGKSA-N
• SMILES： CC(C)CC(C(=O)OC)NCC1=CC=CC=C1

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 2.9